molecular formula C12H16O2 B170309 Benzoic acid, 4-methyl-, 1-methylpropyl ester CAS No. 100556-51-2

Benzoic acid, 4-methyl-, 1-methylpropyl ester

Cat. No.: B170309
CAS No.: 100556-51-2
M. Wt: 192.25 g/mol
InChI Key: AYASXGIVXFMQBW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzoic acid, 4-methyl-, 1-methylpropyl ester, also known as this compound, is a useful research compound. Its molecular formula is C12H16O2 and its molecular weight is 192.25 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 38139. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

100556-51-2

Molecular Formula

C12H16O2

Molecular Weight

192.25 g/mol

IUPAC Name

butan-2-yl 4-methylbenzoate

InChI

InChI=1S/C12H16O2/c1-4-10(3)14-12(13)11-7-5-9(2)6-8-11/h5-8,10H,4H2,1-3H3

InChI Key

AYASXGIVXFMQBW-UHFFFAOYSA-N

SMILES

CCC(C)OC(=O)C1=CC=C(C=C1)C

Canonical SMILES

CCC(C)OC(=O)C1=CC=C(C=C1)C

Synonyms

Benzoic acid, 4-Methyl-, 1-Methylpropyl ester

Origin of Product

United States

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